molecular formula C18H35NO3 B051302 N-Palmitoylglycine CAS No. 2441-41-0

N-Palmitoylglycine

Cat. No. B051302
CAS RN: 2441-41-0
M. Wt: 313.5 g/mol
InChI Key: KVTFEOAKFFQCCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Palmitoylglycine (PalGly) is an endogenous lipid that belongs to the family of acyl amides . It comprises a 16-carbon saturated fatty acid attached to glycine through an amide linkage . It is known to modulate pain and inflammation .


Synthesis Analysis

The synthesis of N-Palmitoylglycine involves micelle-assisted methods . In one study, 2-pyridylmethyl-N-palmitoylglycine micelles were used as a template for the synthesis of CuO@SiO2 core-shell nanoparticles . The chemical amide synthesis often requires a two-step sequence involving activated carboxylic acid ester, which then undergoes aminolysis .


Molecular Structure Analysis

N-Palmitoylglycine has a molecular formula of C18H35NO3 . It contains a 16-carbon saturated fatty acid that is amide-linked to glycine .


Chemical Reactions Analysis

N-Palmitoylglycine has been involved in the synthesis of CuO@SiO2 core-shell nanoparticles . It has also been found to induce transient calcium influx in native adult dorsal root ganglion (DRG) cells and a DRG-like cell line (F-11) .


Physical And Chemical Properties Analysis

N-Palmitoylglycine is a powder form substance . It has a molecular weight of 313.48 g/mol .

Scientific Research Applications

Application in Pharmaceutics

Specific Scientific Field

Pharmaceutics

Summary of the Application

N-Palmitoyl-Glycine-Histidine (Pal-GH) is a novel low molecular weight gelator. It has been used in the topical application of drugs to enhance their permeation through the skin .

Methods of Application or Experimental Procedures

In a study, the combined effect of Pal-GH and chemical penetration enhancers (CPEs) such as isopropyl myristate (IPM), propylene glycol (PG), ethanol, diethylene glycol monoethyl ether, and dimethyl sulfoxide (DMSO) on skin permeation was evaluated . A 5% Pal-GH gel containing 1% metronidazole (MTZ) was applied to excised hairless rat skin .

Results or Outcomes

The study found that a 5% Pal-GH gel containing 1% MTZ exhibited a 2.7-fold higher MTZ permeation through excised hairless rat skin than its solution . Furthermore, Pal-GH formulations containing PG and IPM further increased the skin permeation of MTZ .

Application in Molecular Pharmacology

Specific Scientific Field

Molecular Pharmacology

Summary of the Application

N-Palmitoyl Glycine (PalGly) is an endogenous lipid that acts as a modulator of calcium influx and nitric oxide production in sensory neurons .

Methods of Application or Experimental Procedures

PalGly was partially purified from rat lipid extracts and identified using nano-high-performance liquid chromatography/hybrid quadrupole time-of-flight mass spectrometry . The effect of PalGly on calcium influx in native adult dorsal root ganglion (DRG) cells and a DRG-like cell line (F-11) was studied .

Results or Outcomes

The study showed that PalGly potently inhibited heat-evoked firing of nociceptive neurons in rat dorsal horn . In addition, PalGly induced transient calcium influx in native adult dorsal root ganglion (DRG) cells and a DRG-like cell line (F-11) .

Application in Lipid Receptor Activation

Specific Scientific Field

Pharmacology

Summary of the Application

N-Palmitoylglycine and other N-acylamides have been found to activate the lipid receptor G2A/GPR132 .

Methods of Application or Experimental Procedures

In a study, N-acylamides, particularly N-acylglycines, were identified as lipid activators of GPR132 . The order-of-potency was found to be N-palmitoylglycine > 9-HODE ≈ N-linoleoylglycine > linoleamide > N-oleoylglycine ≈ N-stereoylglycine > N-arachidonoylglycine > N-docosehexanoylglycine .

Results or Outcomes

The study found that physiological concentrations of N-acylglycines in tissue are sufficient to activate GPR132 . The synthetic cannabinoid CP-55 940 also activates GPR132 .

Application in Topical Drug Delivery

Summary of the Application

N-Palmitoyl-Glycine-Histidine (Pal-GH) is a novel low molecular weight gelator used in the topical application of drugs to enhance their permeation through the skin .

Methods of Application or Experimental Procedures

In a study, ivermectin, a lipophilic drug, was effectively delivered to skin tissue after topical application with Pal-GH as a spray gel formulation .

Results or Outcomes

The study confirmed a much higher skin concentration of the drug than with the administration of a conventional oral .

Application in Breast Cancer Research

Specific Scientific Field

Oncology

Summary of the Application

N-Palmitoylglycine has been found to be upregulated in HER2/neu-positive breast cancer cells under palmitate-supplemented growth conditions .

Methods of Application or Experimental Procedures

In a study, global metabolite profiling and a multi-omics network analysis approach were used to model the metabolic changes in HER2/neu-positive breast cancer cells under palmitate-supplemented growth conditions .

Results or Outcomes

The study showed that HER2/neu-positive breast cancer cells change their metabolic phenotype in the presence of palmitate . Palmitate induces AMPK activation and inhibition of fatty acid synthesis that feeds back into glycolysis as well as anaplerotic glutamine metabolism .

properties

IUPAC Name

2-(hexadecanoylamino)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(20)19-16-18(21)22/h2-16H2,1H3,(H,19,20)(H,21,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVTFEOAKFFQCCX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCC(=O)NCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H35NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40179163
Record name N-Palmitoylglycine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40179163
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

313.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid
Record name Palmitoylglycine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0013034
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Product Name

N-Palmitoylglycine

CAS RN

2441-41-0, 158305-64-7
Record name N-Palmitoylglycine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2441-41-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-Palmitoylglycine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002441410
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-hexadecanoylglycine
Source DrugBank
URL https://www.drugbank.ca/drugs/DB03440
Description The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information.
Explanation Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode)
Record name N-Palmitoylglycine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40179163
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-Palmitoylglycine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.155.371
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name PALMITOYL GLYCINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M6V3RIU5KI
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.
Record name Palmitoylglycine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0013034
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Synthesis routes and methods I

Procedure details

N-palmitoyl-Gly-His obtained in the above-described synthesis example was added in a screw bottle (manufactured by Maruemu Corporation) such that the concentration of N-palmitoyl-Gly-His was 1.0 wt % (w/w) and the concentration of an additive (sodium ethylenediaminediacetate, sodium ethylenediaminetetraacetate) was 1.0 wt % (w/w), and a stirring bar (manufactured by As One Corporation, 4 mm×10 mm) was put thereinto. The additives (each having a pH that is outside the range of 6.5 to 9.3 or 1.8 to 2.5) are outside the scope of the present invention. Next, heating and stirring were performed, with a cap of the screw bottle being open, in a water bath (NWB-180N, manufactured by Nissinrika K. K.) for 60 minutes at a maximum until a transparent dispersion state was confirmed at 80° C. After heating and stirring, there were no undissolved residues in the solution with sodium ethylenediaminetetraacetate, whereas undissolved residues were observed by visual inspection in the other.
Name
N-palmitoyl-Gly-His
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-palmitoyl-Gly-His
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
sodium ethylenediaminediacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Synthesis routes and methods II

Procedure details

First, 27.3 g (364 mmol) of glycine and 29.1 g (727 mmol) of sodium hydroxide were dissolved in a mixed solvent of 450 g composed of i-propanol and 200 g of water under stirring at room temperature, then cooled to 10° C. Next, 100 g (364 mmol) of palmitic acid chloride was added dropwise thereto over a period of 1 hour. The reaction product was returned to room temperature, then stirred for about 15 hours. Next, 400 g of water was added thereto, following which 73.8 g (727 mmol) of 35% hydrochloric acid was added dropwise. The solid that deposited out was recovered, slurry washed, and purified by re-crystallization from methanol, giving 36.4 g (yield, 32%) of N-palmitoyl-Gly as a white solid.
Quantity
27.3 g
Type
reactant
Reaction Step One
Quantity
29.1 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
73.8 g
Type
reactant
Reaction Step Three
Name
Quantity
400 g
Type
solvent
Reaction Step Four
Name
Quantity
200 g
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Yield
32%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-Palmitoylglycine
Reactant of Route 2
Reactant of Route 2
N-Palmitoylglycine
Reactant of Route 3
Reactant of Route 3
N-Palmitoylglycine
Reactant of Route 4
Reactant of Route 4
N-Palmitoylglycine
Reactant of Route 5
Reactant of Route 5
N-Palmitoylglycine
Reactant of Route 6
Reactant of Route 6
N-Palmitoylglycine

Citations

For This Compound
345
Citations
JR Foster, S Ueno, MX Chen, J Harvey… - Pharmacology …, 2019 - Wiley Online Library
… Testing of further commercially available N-acylglycines revealed N-palmitoylglycine (NPGly; C 16 side-chain) to be the most potent N-acylamide agonist of hGPR132a, among those …
Number of citations: 21 bpspubs.onlinelibrary.wiley.com
KA Jeffries, DR Dempsey, EK Farrell… - Journal of Lipid …, 2016 - ASBMB
Long-chain fatty acid amides are signaling lipids found in mammals and other organisms; however, details of the metabolic pathways for the N-acylglycines and primary fatty acid …
Number of citations: 24 www.jlr.org
N Rimmerman - 2007 - search.proquest.com
The cellular signaling properties and the compartmentalization of the novel endogenous lipid N-palmitoyl glycine (PalGly) were investigated. The mechanisms by which PalGly induces …
Number of citations: 0 search.proquest.com
A Pious, S Ragavi, RK Kamlekar… - New Journal of …, 2023 - pubs.rsc.org
… core–shell nanoparticles using 2-pyridylmethyl-N-palmitoylglycine (PyN16G) micelles as a template. … This paper reports 2-pyridylmethyl-N-palmitoylglycine (PyN16G) micelle-templated …
Number of citations: 0 pubs.rsc.org
KP Ravindranathan, E Gallicchio… - Journal of the …, 2006 - ACS Publications
UV−vis absorbance measurements and associated studies of cytochrome P450 BM-3 in complex with N-palmitoylglycine (NPG) indicate that a conformational change occurs in the …
Number of citations: 71 pubs.acs.org
S Brenner, S Hay, HM Girvan, AW Munro… - The Journal of …, 2007 - ACS Publications
… In contrast, a slow spin state transition process was observed in the N-palmitoylglycine (NPG)-bound enzyme species. This transition occurred with an observed rate constant (298 K) of …
Number of citations: 21 pubs.acs.org
ML McCullough, RA Hodge, PT Campbell, VL Stevens… - Metabolites, 2021 - mdpi.com
… In the current study, N-palmitoylglycine, a fatty acid (acyl glycine) was significantly positively … Whether N-palmitoylglycine is a risk factor involved in carcinogenesis, or a biomarker of the …
Number of citations: 10 www.mdpi.com
RL Anderson, DJ Merkler - Journal of biology and nature, 2017 - ncbi.nlm.nih.gov
… Examples include the identification of N-myristoylglycine and N-palmitoylglycine in human urine [6], N… in the levels of N-palmitoylglycine and N-oleoylglycine produced by these cells [9]. …
Number of citations: 11 www.ncbi.nlm.nih.gov
DC Haines, DR Tomchick, M Machius, JA Peterson - Biochemistry, 2001 - ACS Publications
… acids, N-palmitoylglycine reduces many … N-palmitoylglycine an ideal tool for studies of the BMP/substrate complex. We determined the crystal structure of the BMP/N-palmitoylglycine (…
Number of citations: 433 pubs.acs.org
A Vamvakidès - Bollettino Chimico Farmaceutico, 1995 - europepmc.org
N-palmitoyl glycine (PG), synthesized by the mixed anhydrides method, displayed nootropic effects (in the" step-down" test) as well as an anti-immobility action in the forced swimming …
Number of citations: 4 europepmc.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.